Cas no 464-72-2 (1,1,2,2-Tetraphenylethane-1,2-diol)

1,1,2,2-Tetraphenylethane-1,2-diol structure

464-72-2 structure

Product Name:1,1,2,2-Tetraphenylethane-1,2-diol

CAS No:464-72-2

MF:C₂₆H₂₂O₂

MW:366.451687335968

MDL:MFCD00004448

CID:37593

PubChem ID:87563987

Update Time:2025-04-18

1,1,2,2-Tetraphenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

- Benzopinacole
- 1,1,2,2-Tetraphenyl-1,2-ethanediol
- 1,1,2,2-Tetraphenylethane-1,2-diol
- Benzopinacol
- 1,1,2,2-Tetraphenylethanediol
- Tetraphenylethylene Glycol
- TPED
- Benzpinacol
- Benzopinacone
- Benzpinacone
- Tetraphenyl-1,2-ethanediol
- Benzophenone pinacol
- 1,2-Ethanediol, 1,1,2,2-tetraphenyl-
- alpha,alpha'-Bibenzhydrol
- 1,1,2,2-Tetraphenylethylene glycol
- 4VNT36L0QZ
- .alpha.,.alpha.'-Bibenzhydrol
- MFEWNFVBWPABCX-UHFFFAOYSA-N
- C26H22O2
- Benzopinacole, 98%
- 1,2-Ethanediol,1,1
- AC-10390
- 1,1,2,2-Tetraphenyl-1,2-ethanediol, 99%
- SCHEMBL36629
- NSC1973
- NSC-1973
- DTXSID2060048
- NSC-120377
- 1, 1,1,2,2-tetraphenyl-
- NSC120377
- 1,1,2,2-tetra(phenyl)ethane-1,2-diol
- A827050
- 1,2,2-Tetraphenyl-1,2-ethanediol
- NSC 120377
- MFCD00004448
- CS-0070063
- MFEWNFVBWPABCX-UHFFFAOYSA-
- InChI=1/C26H22O2/c27-25(21-13-5-1-6-14-21,22-15-7-2-8-16-22)26(28,23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20,27-28H
- PS-10980
- FT-0622728
- Q17300223
- EINECS 207-356-8
- AI3-09213
- BENZOPINACOL [MI]
- UNII-4VNT36L0QZ
- NS00020650
- D88738
- B1037
- W-106089
- Tetraphenylethyleneglycol
- Oprea1_328770
- AKOS005067843
- 464-72-2
- DB-051378
- STK532695
- BBL010733
- alpha,alpha'Bibenzhydrol
- DTXCID2040490
- Tetraphenyl1,2ethanediol
- 1,1,2,2Tetraphenylethylene glycol
- 1,1,2,2Tetraphenylethane1,2diol
- 1,1,2,2Tetraphenyl1,2ethanediol
- Benzpinacone;Tetraphenylethyleneglycol;1,1,2,2,-Tetraphenyl-1,2-ethanediol
- FB70139
- 1,2Ethanediol, 1,1,2,2tetraphenyl
- MDL： MFCD00004448
- Inchi： 1S/C26H22O2/c27-25(21-13-5-1-6-14-21,22-15-7-2-8-16-22)26(28,23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20,27-28H
- InChI Key： MFEWNFVBWPABCX-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)O
- BRN： 2061947

Computed Properties

Exact Mass: 366.16200
Monoisotopic Mass: 366.162
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.9
Topological Polar Surface Area: 40.5

Experimental Properties

Color/Form: Powder
Density: 1.0629 (rough estimate)
Melting Point: 178.0 to 184.0 deg-C
Boiling Point: 457.21°C (rough estimate)
Flash Point: 224.9ºC
Refractive Index: 1.4875 (estimate)
Water Partition Coefficient: Insoluble
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
PSA: 40.46000
LogP: 4.85860
Merck: 1100
Solubility: Soluble in boiling glacial acetic acid (1 part in 11.5 parts) \ boiling benzene (1 part in 26 parts), very soluble in ether \ carbon disulfide \ chloroform, insoluble in water

1,1,2,2-Tetraphenylethane-1,2-diol Security Information

Symbol:
Prompt：warning
Hazard Statement： H410
Warning Statement： P273-P391-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S22-S24/25
RTECS：KI2750000
Hazardous Material Identification：
HazardClass：9
PackingGroup：III
TSCA：Yes
Safety Term：S22;S24/25
Risk Phrases：R20/21/22
Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

1,1,2,2-Tetraphenylethane-1,2-diol Customs Data

HS CODE：29062900
Customs Data：

China Customs Code:
2906299090

Overview:

2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,1,2,2-Tetraphenylethane-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80756-5mg	Benzopinacol	464-72-2	98.0%	5mg	¥160	2021-05-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153219-100g	1,1,2,2-Tetraphenylethane-1,2-diol	464-72-2	95%	100g	¥139.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153219-25G	1,1,2,2-Tetraphenylethane-1,2-diol	464-72-2	95%	25g	¥49.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153219-500g	1,1,2,2-Tetraphenylethane-1,2-diol	464-72-2	95%	500g	¥499.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153219-5G	1,1,2,2-Tetraphenylethane-1,2-diol	464-72-2	95%	5g	¥29.90	2023-09-04
Alichem	A019121698-500g	1,1,2,2-Tetraphenylethane-1,2-diol	464-72-2	97%	500g	$221.16	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T27170-25g	1,1,2,2-Tetraphenylethane-1,2-diol	464-72-2	≥97%（HPLC）	25g	¥98.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T27170-5g	1,1,2,2-Tetraphenylethane-1,2-diol	464-72-2	≥97%（HPLC）	5g	¥45.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T27170-100g	1,1,2,2-Tetraphenylethane-1,2-diol	464-72-2		100g	¥274.0	2021-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T837964-1g	1,1,2,2-Tetraphenyl-1,2-ethanediol	464-72-2	99 %	1g	164.00	2021-05-17

1,1,2,2-Tetraphenylethane-1,2-diol Production Method

Production Method 1

119-61-9

14704-15-5

464-72-2

14704-09-7

Reaction Conditions

1.1 Solvents: Diethyl ether , Methyl, dimethoxy-

Reference

Methoxymethyllithium from chloromethyl methyl ether and lithium in methylal

Schoellkopf, Ulrich; Kueppers, Hermann; Traenckner, Hans J.; Pitteroff, Walter, Justus Liebigs Annalen der Chemie, 1967, 704, 120-5

1,1,2,2-Tetraphenylethane-1,2-diol Raw materials

1,1,2,2-Tetraphenylethane-1,2-diol Preparation Products

1,1,2,2-Tetraphenylethane-1,2-diol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:464-72-2)苯频哪醇

Order Number:LE1659616

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:31

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:464-72-2)Benzopinacole

Order Number:sfd8154;1659616

Stock Status:in Stock

Quantity:200kg/Company Customization

Purity:99.9%/98%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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